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Compound of Interest

Compound Name: NOPO

Cat. No.: B6336631 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides a procedural framework for the disposal of NOPO, a term that may refer to

novel nitric oxide-releasing pro-drugs or other specialized chemical compounds. In the absence

of a specific Safety Data Sheet (SDS) for a compound explicitly named "NOPO," this document

outlines the essential steps and principles for the safe handling and disposal of such potentially

hazardous materials.

Immediate Safety and Logistical Information
The cornerstone of safe chemical disposal is the Safety Data Sheet (SDS). If you are working

with a substance identified as NOPO, it is imperative to obtain the specific SDS from the

manufacturer or supplier. This document will provide detailed information on the chemical's

properties, hazards, and the requisite disposal procedures.

In the absence of a specific SDS, the following general procedures for hazardous chemical

waste disposal must be strictly adhered to. These steps are based on established laboratory

safety protocols and hazardous waste management principles.

Step-by-Step Disposal Protocol
Waste Identification and Characterization:
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Consult the SDS: The SDS is the primary source of information for classifying the waste.

Look for sections on disposal considerations, ecological information, and transport

information.

Hazard Assessment: Based on the SDS or your knowledge of the compound's chemistry,

determine its potential hazards (e.g., ignitability, corrosivity, reactivity, toxicity). Nitric oxide-

releasing compounds may have specific reactivity and toxicity concerns.

Segregation: Never mix incompatible waste streams. NOPO waste should be collected in

a designated, compatible container separate from other chemical waste unless explicitly

permitted by your institution's safety office.

Container Selection and Labeling:

Choose a Compatible Container: The container must be made of a material that is

compatible with NOPO. For instance, if the compound is corrosive, a glass or specific type

of plastic container may be required. The container must have a secure, leak-proof lid.

Proper Labeling: Clearly label the waste container with the words "Hazardous Waste," the

full chemical name ("NOPO" and the full chemical name if known), the primary hazard(s)

(e.g., "Toxic," "Reactive"), and the accumulation start date. Your institution may have

specific labeling requirements.

Accumulation and Storage:

Designated Storage Area: Store the waste container in a designated satellite accumulation

area within the laboratory. This area should be under the control of the laboratory

personnel.

Secondary Containment: Place the waste container in a secondary containment bin to

prevent spills from spreading.

Storage Limits: Be aware of the volume limits for satellite accumulation areas as defined

by regulatory bodies such as the EPA in the United States.

Arranging for Disposal:
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Contact Environmental Health and Safety (EHS): Once the waste container is full or has

reached the storage time limit, contact your institution's Environmental Health and Safety

(EHS) department to arrange for a pickup.

Provide Necessary Information: Be prepared to provide the EHS department with all the

information from the waste label and any other relevant data from the SDS.

Quantitative Data Summary
Without a specific SDS for "NOPO," quantitative data such as permissible exposure limits or

specific concentration limits for disposal are not available. However, general guidelines for

hazardous waste often include the following:

Parameter Guideline Source

Satellite Accumulation Area

Volume Limit

≤ 55 gallons of non-acute

hazardous waste or ≤ 1 quart

of liquid acute hazardous

waste or ≤ 1 kg of solid acute

hazardous waste

U.S. Environmental Protection

Agency (EPA)

Container Size

Individual containers should

not exceed 5 gallons or 50

pounds.

General institutional

guidelines[1]

Transport Quantity Limit

(Personal Vehicle)

Limited to 125 pounds or 15

gallons in some jurisdictions

for household hazardous

waste, which may inform

institutional policies for small

quantity transport.

Local government

guidelines[1]

Logical Workflow for NOPO Disposal
The following diagram illustrates the decision-making process for the proper disposal of a

chemical agent like NOPO, emphasizing the central role of the Safety Data Sheet.
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Start: Need to Dispose of NOPO

Do you have the specific
Safety Data Sheet (SDS) for NOPO?

Obtain SDS from
manufacturer/supplier

No

Consult SDS for specific
disposal instructions (Section 13)

Yes

No SDS Available:
Treat as Unknown/Novel

Hazardous Waste

No, and cannot obtain

Follow SDS-prescribed
disposal procedure

Contact Institutional Environmental
Health & Safety (EHS) for guidance

and pickup

Characterize waste based on
known chemical properties and

professional judgment

Segregate NOPO waste in a
dedicated, compatible container

Label container with 'Hazardous Waste',
chemical name, hazards, and date

Store in a designated satellite
accumulation area with
secondary containment

End: Proper Disposal

Click to download full resolution via product page

NOPO Disposal Decision Workflow
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By following these procedures and the logical workflow, laboratory professionals can ensure

the safe and compliant disposal of NOPO and other chemical wastes, thereby protecting

themselves, their colleagues, and the environment. Always prioritize safety and consult with

your institution's EHS department when in doubt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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